Cas no 78888-05-8 (Benzenamine, 4-butyl-N-phenyl-)

Benzenamine, 4-butyl-N-phenyl- structure
78888-05-8 structure
Product Name:Benzenamine, 4-butyl-N-phenyl-
CAS No:78888-05-8
MF:C16H19N
MW:225.328764200211
CID:1794782
PubChem ID:11276180
Update Time:2025-04-21

Benzenamine, 4-butyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-butyl-N-phenyl-
    • 4-butyl-N-phenylaniline
    • N-phenyl-p-normalbutylaniline
    • SB79550
    • 78888-05-8
    • DTXSID80460921
    • DB-106684
    • (4-butylphenyl)phenylamine
    • SCHEMBL2539187
    • YXHPHOIIKDVNPT-UHFFFAOYSA-N
    • Inchi: 1S/C16H19N/c1-2-3-7-14-10-12-16(13-11-14)17-15-8-5-4-6-9-15/h4-6,8-13,17H,2-3,7H2,1H3
    • InChI Key: YXHPHOIIKDVNPT-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=CC=1)C1C=CC(=CC=1)CCCC

Computed Properties

  • Exact Mass: 225.151749610g/mol
  • Monoisotopic Mass: 225.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 12Ų
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